Cas no 1304894-28-7 (1-(3-Aminopiperidin-1-yl)-2-(3,5-dimethylisoxazol-4-yl)ethan-1-one)

• Product Name: 1-(3-Aminopiperidin-1-yl)-2-(3,5-dimethylisoxazol-4-yl)ethan-1-one
• CAS No: 1304894-28-7
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 4771943
• Update Time: 2025-10-29

1-(3-Aminopiperidin-1-yl)-2-(3,5-dimethylisoxazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminopiperidin-1-yl)-2-(3,5-dimethylisoxazol-4-yl)ethan-1-one
• 1-(3-Aminopiperidin-1-yl)-2-(3,5-dimethylisoxazol-4-yl)ethan-1-one

• Inchi： 1S/C12H19N3O2/c1-8-11(9(2)17-14-8)6-12(16)15-5-3-4-10(13)7-15/h10H,3-7,13H2,1-2H3
• InChI Key： DCEHCRIQMOCVJQ-UHFFFAOYSA-N
• SMILES： O=C(CC1C(C)=NOC=1C)N1CCCC(C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 0.2
• Topological Polar Surface Area: 72.4

Additional information on 1-(3-Aminopiperidin-1-yl)-2-(3,5-dimethylisoxazol-4-yl)ethan-1-one

Recent Advances in the Study of 1-(3-Aminopiperidin-1-yl)-2-(3,5-dimethylisoxazol-4-yl)ethan-1-one (CAS: 1304894-28-7)

The compound 1-(3-Aminopiperidin-1-yl)-2-(3,5-dimethylisoxazol-4-yl)ethan-1-one (CAS: 1304894-28-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 1-(3-Aminopiperidin-1-yl)-2-(3,5-dimethylisoxazol-4-yl)ethan-1-one as a key intermediate in the synthesis of novel small-molecule inhibitors targeting specific enzymatic pathways. Its unique structural features, including the 3-aminopiperidine moiety and the 3,5-dimethylisoxazole group, contribute to its ability to interact with biological targets with high affinity and selectivity. These properties make it a promising candidate for further development in drug discovery programs.

One of the most notable advancements in the study of this compound is its application in the development of kinase inhibitors. Kinases play a crucial role in various cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that derivatives of 1-(3-Aminopiperidin-1-yl)-2-(3,5-dimethylisoxazol-4-yl)ethan-1-one exhibit potent inhibitory activity against specific kinase targets, suggesting their potential as therapeutic agents.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential in modulating other biological pathways. For instance, studies have investigated its effects on G-protein-coupled receptors (GPCRs), which are important drug targets for a wide range of diseases. The compound's ability to interact with GPCRs highlights its versatility and broad applicability in medicinal chemistry.

The synthesis of 1-(3-Aminopiperidin-1-yl)-2-(3,5-dimethylisoxazol-4-yl)ethan-1-one has also been a focus of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, which is critical for its further development and commercialization. Researchers have optimized reaction conditions to improve yield and purity, making it more accessible for preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of 1-(3-Aminopiperidin-1-yl)-2-(3,5-dimethylisoxazol-4-yl)ethan-1-one as a therapeutic agent. Issues such as pharmacokinetics, bioavailability, and potential off-target effects need to be addressed in future studies. However, the compound's unique structural and functional properties provide a strong foundation for overcoming these challenges and advancing its development.

In conclusion, 1-(3-Aminopiperidin-1-yl)-2-(3,5-dimethylisoxazol-4-yl)ethan-1-one (CAS: 1304894-28-7) represents a promising candidate for drug discovery, with potential applications in kinase inhibition and GPCR modulation. Continued research and development efforts will be essential to fully realize its therapeutic potential and bring it closer to clinical application.